BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 2,5-Dimethyldiphenylmethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethyldiphenylmethane

Cat. No.: B077686

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for 2,5-
Dimethyldiphenylmethane (CAS No. 13540-50-6) is not readily available. The following
guidance is based on the general principles of handling aromatic hydrocarbons and data from
structurally related compounds. It is imperative for researchers to conduct a thorough risk
assessment based on the specific experimental conditions and consult with their institution's
Environmental Health and Safety (EHS) department.

Hazard Assessment

Due to the lack of specific toxicological data for 2,5-Dimethyldiphenylmethane, it should be
handled with caution as a potentially hazardous substance. Aromatic hydrocarbons as a class
can present various hazards, including skin and eye irritation, respiratory tract irritation, and
potential long-term health effects with prolonged exposure.

Physical and Chemical Properties Summary
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Property Value Source
Molecular Formula C15H16 PubChem[1]
Molecular Weight 196.29 g/mol PubChem[1]
CAS Number 13540-50-6 PubChem[1]
Appearance No data available

Boiling Point No data available

Melting Point No data available

Solubility Insoluble in water (predicted) Cheméo[2]

LogP (Octanol/Water Partition ] i
o 3.894 (predicted) Cheméo[2]
Coefficient)

Personal Protective Equipment (PPE)

A comprehensive PPE plan is crucial to minimize exposure. The following table outlines the
recommended PPE for handling 2,5-Dimethyldiphenylmethane.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be

required for splash hazards.

Must meet ANSI Z87.1
standards. Goggles provide
better protection against
splashes. A face shield should
be used in conjunction with
goggles when handling larger
gquantities or when there is a

significant splash risk.

Skin and Body Protection

Chemical-resistant laboratory

coat.

Alab coat made of appropriate
material should be worn and

buttoned to its full length.

Chemical-resistant gloves.

Nitrile or neoprene gloves are
generally recommended for
handling aromatic
hydrocarbons. Always check
the glove manufacturer's
compatibility chart for specific
breakthrough times. Discard
gloves immediately if they

become contaminated.

Long pants and closed-toe

shoes.

Should be worn at all times in

the laboratory.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical

fume hood.

If work cannot be conducted in
a fume hood and there is a risk
of generating aerosols or
vapors, a NIOSH-approved
respirator with an organic
vapor cartridge may be
necessary. A risk assessment
and consultation with EHS are

required for respirator use.
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Operational Plan: Handling and Storage

Engineering Controls:

o Ventilation: All handling of 2,5-Dimethyldiphenylmethane that could generate vapors or
aerosols should be conducted in a certified chemical fume hood to maintain low airborne
concentrations.

o Eyewash Stations and Safety Showers: These should be readily accessible in the work area.

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Wash hands thoroughly after handling, even if gloves were worn.

Remove and wash contaminated clothing before reuse.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

As the specific hazards of 2,5-Dimethyldiphenylmethane are not fully characterized, it should
be disposed of as chemical waste.

Waste Characterization and Disposal:

¢ Waste Collection: Collect waste 2,5-Dimethyldiphenylmethane and any contaminated
materials (e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed waste
container.
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e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "2,5-Dimethyldiphenylmethane”.

» Disposal: Arrange for pickup and disposal through your institution's EHS department or a
licensed chemical waste disposal company. Do not dispose of this chemical down the drain
or in regular trash.[3][4][5][6][7]

Spill Response:

e Small Spills (in a fume hood):

o

Alert personnel in the immediate area.

[¢]

Wear appropriate PPE (gloves, goggles, lab coat).

[e]

Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

[e]

Carefully collect the absorbed material into a labeled hazardous waste container.

o

Clean the spill area with soap and water.

o Large Spills (or any spill outside a fume hood):

[e]

Evacuate the area immediately.

[e]

Alert others and your supervisor.

o

Contact your institution's EHS or emergency response team.

[¢]

Prevent entry into the affected area.

Workflow and Safety Diagram

The following diagram illustrates the key steps and safety considerations when working with
2,5-Dimethyldiphenylmethane.
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Workflow for Handling 2,5-Dimethyldiphenylmethane
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Caption: A flowchart outlining the safe handling, cleanup, and disposal procedures for 2,5-
Dimethyldiphenylmethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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